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Compound of Interest

Compound Name: MBO076

Cat. No.: B12384461

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and handling of MB076,
also known as Diethyl pyrocarbonate (DEPC), for laboratory use. DEPC is a chemical agent
primarily used to inactivate RNase enzymes in water and laboratory utensils, crucial for
handling RNA.

Product Information

MBO076 is the product code for Diethyl pyrocarbonate (DEPC). It is a colorless to amber liquid
with the following properties:

Property Value

CAS Number 1609-47-8

Molecular Formula CeH100s

Molecular Weight 162.14 g/mol

Appearance Colourless to amber liquid
Solubility 33.3 mg/mL in ethanol
Storage 2-8°C

Shelf Life 4 years
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Mechanism of Action

DEPC inactivates enzymes, particularly RNases, through the carboxymethylation of histidine,
and to a lesser extent, lysine, cysteine, and tyrosine residues. This modification alters the
enzyme's active site, rendering it non-functional.

Safety and Handling Precautions

DEPC is a hazardous chemical and should be handled with appropriate safety measures in a

fume hood.

e Hazard Statements: Harmful if swallowed, causes skin irritation, causes serious eye
irritation, and may cause respiratory irritation.

e Precautionary Statements: Wear protective gloves, protective clothing, eye protection, and
face protection. Wash skin thoroughly after handling. Avoid breathing fumes or vapors.

o First Aid:
o If inhaled: Move the person to fresh air. Call a poison center or doctor if you feel unwell.
o If on skin: Wash with plenty of soap and water. If skin irritation occurs, get medical advice.

o If in eyes: Rinse cautiously with water for several minutes. If eye irritation persists, get
medical advice.

o If swallowed: Rinse mouth. Call a poison center or doctor if you feel unwell.

Experimental Protocols
Protocol for Preparing RNase-Free Water

This protocol describes the standard procedure for treating water with DEPC to eliminate
RNase contamination.

Materials:

« MBO076 (DEPC)
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Nuclease-free glassware

Distilled or deionized water

Stir plate and magnetic stir bar

Autoclave

Procedure:

e In a fume hood, add 0.1% (v/v) of DEPC to the water to be treated (e.g., 1 mL of DEPC to 1
L of water).

« Stir the solution vigorously for at least 1 hour at room temperature.

o Autoclave the treated water for at least 15 minutes at 121°C (15 psi) to inactivate the DEPC.
This process breaks down DEPC into ethanol and carbon dioxide.

» Allow the water to cool completely before use. The water is now RNase-free and can be
used for RNA-related experiments.

Protocol for Treating Solutions with DEPC

This protocol is for treating buffered solutions. Note that DEPC can react with Tris and HEPES
buffers, so it is not recommended for these.

Materials:

« MBO076 (DEPC)

Solution to be treated (e.g., saline, phosphate buffer)

Nuclease-free glassware

Stir plate and magnetic stir bar

Autoclave

Procedure:
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Prepare the desired salt solution at the final concentration.

In a fume hood, add 0.1% (v/v) of DEPC to the solution.

Stir the solution for at least 1 hour at room temperature.

Autoclave the solution for 15 minutes at 121°C to inactivate the DEPC.

Allow the solution to cool before use.

Visualizations
Experimental Workflow for DEPC Treatment

The following diagram illustrates the workflow for preparing RNase-free water using MB076
(DEPC).
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Add 0.1% DEPC (MB076)
to Water

Stir for 1 hour
at Room Temperature

Autoclave at 121°C
for 15 minutes

Cool to
Room Temperature

RNase-Free Water Ready for Use
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¢ To cite this document: BenchChem. [Application Notes and Protocols for MB076 (Diethyl
Pyrocarbonate)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12384461#mb076-solution-preparation-and-
handling-for-laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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